Cas no 2138548-67-9 (1-3-(cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-(cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride
• CAS No: 2138548-67-9
• MF: C₁₁H₁₉ClO₃S
• MW: 266.784761667252
• CID: 6406007
• PubChem ID: 165495691
• Update Time: 2025-10-28

1-3-(cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride
• 1-[3-(cyclopentyloxy)propyl]cyclopropane-1-sulfonyl chloride
• EN300-1142869
• 2138548-67-9

• Inchi： 1S/C11H19ClO3S/c12-16(13,14)11(7-8-11)6-3-9-15-10-4-1-2-5-10/h10H,1-9H2
• InChI Key： HQNRWFMXMSTRFD-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCOC2CCCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 266.0743433g/mol
• Monoisotopic Mass: 266.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-3-(cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride

1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl Chloride: A Comprehensive Overview

1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride (CAS No. 2138548-67-9) is a highly specialized organic compound with significant applications in advanced chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group, a propyl chain, and a sulfonyl chloride functional group. The sulfonyl chloride moiety is particularly reactive, making this compound a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and high-performance materials.

The molecular structure of 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride is composed of a cyclopropane ring attached to a sulfonyl chloride group and a propyl chain substituted with a cyclopentyloxy group. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity in various chemical reactions. Recent studies have highlighted the importance of such compounds in the development of novel biodegradable polymers and advanced drug delivery systems.

One of the most notable applications of 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride is in the synthesis of sulfonamides, which are widely used in pharmaceuticals due to their bioavailability and stability. The sulfonyl chloride group reacts readily with amines to form sulfonamides, which can serve as intermediates in the production of antibiotics, antiviral agents, and other therapeutic compounds. Furthermore, the cyclopentyl group enhances the compound's solubility and bioavailability, making it an ideal precursor for drug development.

In addition to its role in pharmaceutical synthesis, 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride has found applications in materials science. The compound's reactivity allows it to participate in polymerization reactions, leading to the formation of high-strength polymers with excellent thermal stability. Recent research has explored its potential in creating biodegradable polymers for use in packaging and agricultural films, addressing environmental concerns associated with traditional plastics.

The synthesis of 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of cyclopropane derivatives. The introduction of the sulfonyl chloride group is achieved through sulfonation followed by chlorination, while the cyclopentyloxypropyl chain is introduced via nucleophilic substitution or coupling reactions. Optimization of these steps is critical to ensure high yields and purity, as impurities can significantly affect the compound's reactivity and performance in downstream applications.

From an environmental standpoint, 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride exhibits moderate toxicity, necessitating careful handling during synthesis and use. However, its application in biodegradable materials aligns with global efforts to reduce plastic waste and promote sustainable practices. Researchers are actively exploring methods to enhance its biodegradability further while maintaining its desirable chemical properties.

In conclusion, 1-3-(Cyclopentyloxy)propylcyclopropane-1-sulfonyl chloride (CAS No. 2138548-67-9) is a versatile compound with significant potential across multiple industries. Its unique structure enables it to serve as a key intermediate in pharmaceutical synthesis and materials science applications. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing both medicine and sustainable materials development.